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Compound of Interest

Compound Name: Boc-Thr-OH

Cat. No.: B558205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of N-α-tert-butoxycarbonyl-L-

threonine (Boc-Thr-OH) in two common organic solvents used in peptide synthesis and

medicinal chemistry: N,N-Dimethylformamide (DMF) and Dichloromethane (DCM).

Understanding the solubility of protected amino acids like Boc-Thr-OH is critical for optimizing

reaction conditions, ensuring efficient coupling in solid-phase peptide synthesis (SPPS), and

developing robust purification and formulation strategies.

Executive Summary
Boc-L-threonine is a key building block in the synthesis of peptides and other complex organic

molecules. Its solubility in organic solvents is a crucial parameter for its effective use. While

precise quantitative solubility data is not extensively published, this guide consolidates

available information and provides a framework for its experimental determination.

Qualitatively, Boc-L-Thr-OH is known to be soluble in both DMF and DCM.[1] Based on data for

the analogous D-isomer, the solubility in DMF is estimated to be approximately 109.6 mg/mL.

[2] For applications requiring precise solubility values, a detailed experimental protocol for

determination via the shake-flask method followed by HPLC analysis is provided.

Data Presentation: Solubility of Boc-Thr-OH
The following table summarizes the available qualitative and estimated quantitative solubility

data for Boc-Thr-OH in DMF and DCM. It is important to note that actual solubility can be
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influenced by factors such as the purity of the solute and solvent, temperature, and moisture

content.

Solvent Chemical Class
Qualitative

Solubility

Estimated

Quantitative

Solubility

(mg/mL)

Notes

N,N-

Dimethylformami

de (DMF)

Polar Aprotic Soluble[2] ~109.6

Value calculated

based on the

reported

solubility of Boc-

D-Thr-OH as

"clearly soluble

(1 mmole in 2

ml)".[2] The

molecular weight

of Boc-Thr-OH is

219.23 g/mol .

Dichloromethane

(DCM)

Chlorinated

Hydrocarbon
Soluble[1] Not Reported

While

qualitatively

described as

soluble, specific

quantitative data

is not readily

available in the

literature.

Experimental Protocols
For researchers requiring precise solubility data for their specific experimental conditions, the

following protocol outlines a reliable method for determining the equilibrium solubility of Boc-
Thr-OH.

Protocol: Determination of Boc-Thr-OH Solubility by the
Shake-Flask Method
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Objective: To quantitatively determine the equilibrium solubility of Boc-Thr-OH in a specified

solvent (e.g., DMF or DCM) at a controlled temperature.

Materials:

Boc-L-Thr-OH (high purity)

Solvent of interest (anhydrous, high-purity grade)

Analytical balance

Scintillation vials or other suitable sealed containers

Orbital shaker or vortex mixer in a temperature-controlled environment

Centrifuge

Syringe filters (0.2 µm, compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Boc-Thr-OH to a pre-weighed vial. The presence of undissolved

solid is essential to ensure equilibrium is reached.

Add a known volume of the solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker and agitate for a sufficient period (e.g.,

24-48 hours) to allow the system to reach equilibrium.

Sample Separation:
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After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

To separate the saturated solution from the undissolved solid, centrifuge the vial at a high

speed.

Carefully withdraw a known volume of the supernatant using a pipette and filter it through

a syringe filter into a clean vial. This step is crucial to remove any remaining solid particles.

Quantification by HPLC:

Prepare a series of standard solutions of Boc-Thr-OH in the same solvent with known

concentrations.

Analyze the standard solutions using a validated HPLC method to generate a calibration

curve.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the linear range of the calibration curve.

Analyze the diluted sample by HPLC.

Calculation of Solubility:

Using the calibration curve, determine the concentration of Boc-Thr-OH in the diluted

sample.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor. This value represents the equilibrium solubility of Boc-Thr-OH in the tested solvent

at the specified temperature.

Mandatory Visualization
The following diagrams illustrate key workflows relevant to the use of Boc-Thr-OH in a

research and development setting.
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Resin Preparation

Synthesis Cycle (Repeat for each Amino Acid)

Final Steps

Select Resin (e.g., Merrifield)

Swell Resin in DCM

Boc Deprotection
(TFA in DCM)

Neutralization
(DIEA in DCM)

Couple next Boc-AA-OH
(e.g., Boc-Thr-OH + DIC/HOBt)

Wash Resin

Next cycle

Cleavage from Resin
(e.g., HF or TFMSA)

Final cycle complete

Purify Peptide
(e.g., HPLC)

Characterize Peptide
(e.g., MS, NMR)

Click to download full resolution via product page

Caption: Workflow for Boc Solid-Phase Peptide Synthesis (SPPS).
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Sample Preparation

Phase Separation

Quantification

Add excess Boc-Thr-OH to solvent

Equilibrate at constant temperature
(e.g., 24-48h with shaking)

Centrifuge to pellet solid

Filter supernatant

Analyze by HPLC against
a standard curve

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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